Cas no 7584-08-9 (3,5-Dimethylpyridine-4-carbonitrile)

3,5-Dimethylpyridine-4-carbonitrile Properties

Names and Identifiers

• 3,5-dimethyl-4-Pyridinecarbonitrile
• 3,5-DIMETHYLISONICOTINONITRILE
• 3,5-DIMETHYL-4-CYANOPYRIDINE
• 3,5-dimethyl-isonicotinonitrile
• 4-Cyan-3,5-dimethyl-pyridin
• 4-Cyano-3,5-dimethylpyridine
• 4-PYRIDINECARBONITRILE, 3,5-DIMETHYL-
• AGN-PC-01RECZ
• CTK7C6330
• SureCN7213721
• 3,5-Dimethylpyridine-4-carbonitrile
• CL0118
• AB63049
• RP00966
• AK126994
• Y9003
• Isonicotinonitrile, 3,5-dimethyl-
• DTXSID20592598
• SCHEMBL7213721
• W-204312
• A901608
• CS-0033869
• J-511368
• EN300-256922
• 7584-08-9
• PS-5617
• AKOS006308129
• MFCD11052634
• DB-356676
• +Expand

• MDL： MFCD11052634
• InChIKey： LXOPPFCWOVFQDR-UHFFFAOYSA-N
• Inchi： 1S/C8H8N2/c1-6-4-10-5-7(2)8(6)3-9/h4-5H,1-2H3
• SMILES： N1C([H])=C(C([H])([H])[H])C(C#N)=C(C=1[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 132.06884
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 132.068748264g/mol
• Heavy Atom Count: 10
• Complexity: 146
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 36.7

Experimental Properties

• PSA: 36.68
• Color/Form: White to Yellow Solid